2-(2-chlorophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[4-(4-methylpiperazin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C19H22ClN3O2/c1-22-10-12-23(13-11-22)16-8-6-15(7-9-16)21-19(24)14-25-18-5-3-2-4-17(18)20/h2-9H,10-14H2,1H3,(H,21,24)
• InChI Key: ZNEBYBSYGGCXTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3Cl
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

2-(2-chlorophenoxy)-N-[4-(4-methyl-1-piperazinyl)phenyl]acetamide is a chemical compound that belongs to the class of drugs called selective serotonin reuptake inhibitors (SSRIs). It is commonly known as Trazodone and is used as an antidepressant medication. Trazodone has been extensively studied for its biochemical and physiological effects, mechanism of action, and its potential use in scientific research.

Mechanism of Action

Trazodone works by inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, sleep, and appetite. By inhibiting the reuptake of serotonin, Trazodone increases the levels of serotonin in the brain, which can improve mood and reduce anxiety.
Biochemical and Physiological Effects:
Trazodone has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which can improve mood and reduce anxiety. Trazodone has also been shown to have sedative and hypnotic effects, making it useful for treating sleep disorders.

Advantages and Limitations for Lab Experiments

Trazodone has a number of advantages for use in lab experiments. It is readily available and relatively inexpensive compared to other drugs used in scientific research. Trazodone also has a well-established safety profile, making it a relatively safe drug to use in experiments. However, there are some limitations to the use of Trazodone in lab experiments. It has a relatively short half-life, which can make it difficult to maintain consistent levels of the drug in the body. Trazodone can also have variable effects on different individuals, which can make it difficult to control for individual differences in experiments.

Future Directions

There are a number of future directions for research on Trazodone. One area of research is the use of Trazodone in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another area of research is the development of new drugs that target the serotonin system in the brain. Finally, there is a need for more research on the long-term effects of Trazodone use, particularly in older adults who may be more susceptible to the side effects of the drug.

Scientific Research Applications

Trazodone has been extensively studied for its potential use in scientific research. It has been shown to have anxiolytic and hypnotic effects, making it a useful tool for studying anxiety and sleep disorders. Trazodone has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.